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Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 1-bromo-2-chloroethane, a key

bifunctional electrophile in organic synthesis. Its distinct reactivity, stemming from the

differential lability of the carbon-bromine and carbon-chlorine bonds, makes it a valuable

building block in the synthesis of a wide array of more complex molecules, particularly in the

pharmaceutical and agrochemical industries. This document details its chemical and physical

properties, outlines experimental protocols for its synthesis and key reactions, and discusses

its applications and safety considerations.

Chemical Identity and Properties
1-Bromo-2-chloroethane is a haloalkane distinguished by the presence of two different

halogen atoms on adjacent carbons. This structural feature is central to its synthetic utility.

IUPAC Name: 1-bromo-2-chloroethane[1]

CAS Number: 107-04-0[1]

Synonyms: Ethylene chlorobromide, 2-Bromoethyl chloride, 2-Chloroethyl bromide[1][2]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052838?utm_src=pdf-interest
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chloroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chloroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chloroethane
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The physical and chemical properties of 1-bromo-2-chloroethane are summarized in the table

below. It is a clear, colorless to slightly yellow liquid with a characteristic sweet, chloroform-like

odor.[2] It is slightly soluble in water and soluble in common organic solvents like ethanol,

ether, and chloroform.

Property Value Reference(s)

Molecular Formula C₂H₄BrCl [1][2]

Molecular Weight 143.41 g/mol [1][2]

Boiling Point 106-107 °C [2]

Melting Point -18 to -14 °C [2]

Density 1.723 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.4884 [2]

Water Solubility 7 g/L at 20 °C [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-bromo-2-
chloroethane.

Spectroscopic Data Description

¹H NMR

The spectrum shows two triplets, corresponding

to the two inequivalent methylene groups (-

CH₂Br and -CH₂Cl).

¹³C NMR

The spectrum displays two distinct signals, one

for the carbon bonded to bromine and one for

the carbon bonded to chlorine.

Mass Spectrometry

The mass spectrum exhibits a characteristic

isotopic pattern due to the presence of bromine

and chlorine atoms.
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Synthesis and Reactivity
Synthesis of 1-Bromo-2-chloroethane
A common laboratory and industrial synthesis of 1-bromo-2-chloroethane involves the

addition of bromine and chlorine to ethylene.[3] A more controlled method is the reaction of

vinyl chloride with anhydrous hydrogen bromide.[3]

Synthetic Routes

Ethylene (C₂H₄)

1-Bromo-2-chloroethane

+ Br₂, Cl₂

Vinyl Chloride + Air/Peroxides

Hydrogen Bromide (HBr) + Air/Peroxides

Click to download full resolution via product page

Caption: Synthetic routes to 1-bromo-2-chloroethane.

Experimental Protocol: Synthesis from Vinyl Chloride
and HBr
This protocol is based on a patented industrial process.

Materials: Anhydrous hydrogen bromide, vinyl chloride, air or peroxide catalyst.

Procedure:

Charge a reaction vessel with previously synthesized 1-bromo-2-chloroethane to act as

a solvent.

Maintain the reaction mixture at 20 °C with cooling.
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Introduce anhydrous hydrogen bromide (containing ~1% air as a catalyst) and vinyl

chloride into the vessel at spatially separate points over a period of 30 minutes.

After the reaction is complete, the mixture is distilled to yield pure 1-bromo-2-
chloroethane. This process can achieve yields of up to 99%.

Reactivity and Applications in Organic Synthesis
1-Bromo-2-chloroethane is a versatile bifunctional electrophile. The carbon-bromine bond is

more reactive towards nucleophilic substitution than the carbon-chlorine bond, allowing for

selective reactions. It is a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.[3]

Application in Drug Development: Synthesis of 4-(2-
Chloroethyl)morpholine
A significant application of 1-bromo-2-chloroethane is in the synthesis of 4-(2-

chloroethyl)morpholine, an important intermediate for several active pharmaceutical ingredients

(APIs), including floredil, morinamide, and nimorazole.[4]
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Conditions

1-Bromo-2-chloroethane

4-(2-Chloroethyl)morpholine

Nucleophilic
Substitution
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Solvent (e.g., Acetonitrile)

Pharmaceuticals
(Floredil, Morinamide, etc.)

Further Synthesis

Click to download full resolution via product page

Caption: Synthesis of 4-(2-chloroethyl)morpholine and its role as a pharmaceutical

intermediate.

Experimental Protocol: Synthesis of 4-(2-
Chloroethyl)morpholine
This representative protocol describes the N-alkylation of morpholine with 1-bromo-2-
chloroethane.

Materials: 1-Bromo-2-chloroethane, morpholine, potassium carbonate (anhydrous),

acetonitrile (anhydrous).

Procedure:

To a stirred solution of morpholine (2 equivalents) in anhydrous acetonitrile, add

anhydrous potassium carbonate (2.5 equivalents).
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Slowly add a solution of 1-bromo-2-chloroethane (1 equivalent) in anhydrous acetonitrile

to the mixture at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature

and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure 4-(2-chloroethyl)morpholine.

Safety and Handling
1-Bromo-2-chloroethane is a hazardous substance and must be handled with appropriate

safety precautions.

Hazard Classification: Toxic if swallowed, in contact with skin, or if inhaled. May cause

cancer.[4]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles and/or a face shield.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation

risk is high, a respirator with an organic vapor cartridge is necessary.

Skin and Body Protection: Lab coat and appropriate protective clothing.

First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately remove contaminated clothing and wash the skin with soap and

water.
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Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Storage: Store in a cool, well-ventilated place, away from incompatible materials such as

strong bases, strong oxidizing agents, and magnesium.[2]

Conclusion
1-Bromo-2-chloroethane is a versatile and valuable reagent in organic synthesis, particularly

for the pharmaceutical industry. Its unique bifunctional nature allows for selective chemical

transformations, making it an essential building block for a variety of complex molecules. A

thorough understanding of its properties, reactivity, and safe handling procedures is critical for

its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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